Cas no 99780-72-0 (3-sulfanylpyridine-2-sulfonamide)

3-sulfanylpyridine-2-sulfonamide structure
99780-72-0 structure
Product Name:3-sulfanylpyridine-2-sulfonamide
CAS No:99780-72-0
MF:C5H6N2O2S2
MW:190.243338108063
CID:873841
PubChem ID:127427
Update Time:2025-04-19

3-sulfanylpyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-sulfanylpyridine-2-sulfonamide
    • 2-Pyridinesulfonamide,3-mercapto-(9CI)
    • 2-Pyridinesulfonamide,3-mercapto
    • 3-mercaptopyridin-2-ylsulfonamide
    • 3-Mercaptopyridine-2-sulfonamide
    • MPSA
    • 99780-72-0
    • XXONZJKORUUFIZ-UHFFFAOYSA-N
    • DTXSID20244242
    • SCHEMBL9256203
    • 2-Pyridinesulfonamide, 3-mercapto-
    • 2-Pyridinesulfonamide, 3-mercapto-, (1R-(1alpha(Z),2beta(1E,3S*),5alpha))-
    • Inchi: 1S/C5H6N2O2S2/c6-11(8,9)5-4(10)2-1-3-7-5/h1-3,10H,(H2,6,8,9)
    • InChI Key: XXONZJKORUUFIZ-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC=CN=1)S)(N)(=O)=O

Computed Properties

  • Exact Mass: 189.98700
  • Monoisotopic Mass: 189.98706979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 82.4Ų

Experimental Properties

  • PSA: 120.23000
  • LogP: 1.79880
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